Synthesis and Characterization of Prostaglandin D1 Alcohol: A Technical Guide
Synthesis and Characterization of Prostaglandin D1 Alcohol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Prostaglandin (B15479496) D1 (PGD1) alcohol is a synthetic analog of PGD1, a naturally occurring, albeit unstable, member of the prostaglandin family. In PGD1 alcohol, the carboxylic acid functional group at the C-1 position is replaced by a primary alcohol. This modification can significantly alter the compound's physicochemical properties and biological activity. This technical guide provides a comprehensive overview of the synthesis and characterization of PGD1 alcohol, intended for researchers in medicinal chemistry, pharmacology, and drug development. The guide details a plausible synthetic route, outlines key characterization methodologies, and presents expected data in a structured format. Furthermore, it visualizes the established signaling pathway for PGD1, which is presumed to be relevant for its alcohol analog.
Synthesis of Prostaglandin D1 Alcohol
The synthesis of PGD1 alcohol can be envisaged starting from the well-established "Corey lactone," a versatile chiral intermediate widely used in the total synthesis of prostaglandins (B1171923). The general strategy involves the elaboration of the two side chains and subsequent modification of the C-1 functional group. As specific literature on the synthesis of PGD1 alcohol is scarce, a plausible and chemically sound multi-step protocol is presented below, based on established prostaglandin synthesis methodologies.
Proposed Synthetic Workflow
The synthesis commences with the Corey lactone diol, which undergoes a series of transformations to introduce the α- and ω-chains and finally, the reduction of the C-1 carboxylic acid to the primary alcohol.
Caption: Proposed synthetic workflow for Prostaglandin D1 alcohol.
Detailed Experimental Protocols
The following protocols are illustrative and may require optimization based on laboratory conditions and available starting materials.
Step 1: Synthesis of Prostaglandin D1 Methyl Ester from Corey Lactone
This initial phase follows the well-established Corey synthesis of prostaglandins.
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Protection of Corey Lactone Diol: The hydroxyl groups of the Corey lactone diol are protected, for example, as tert-butyldimethylsilyl (TBDMS) ethers, to prevent unwanted side reactions in subsequent steps.
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Introduction of the α-chain: A Wittig reaction with the appropriate phosphonium (B103445) ylide (e.g., derived from 5-bromopentanoic acid) introduces the seven-carbon α-chain.
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Functional Group Manipulations: The protecting groups are removed, and the C-9 hydroxyl group is selectively oxidized to a ketone to yield the D-series prostaglandin scaffold. The lactone is then reduced to the corresponding lactol (a cyclic hemiacetal).
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Introduction of the ω-chain: A second Wittig reaction with the appropriate ylide (e.g., derived from 1-bromo-2-heptanone, followed by reduction of the ketone) installs the eight-carbon ω-chain.
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Esterification: The carboxylic acid at C-1 is converted to its methyl ester, for instance, by reaction with diazomethane (B1218177) or using methanol (B129727) under acidic catalysis, to yield PGD1 methyl ester. This facilitates purification and the subsequent reduction step.
Step 2: Reduction of Prostaglandin D1 Methyl Ester to Prostaglandin D1 Alcohol
This is the final and key transformation to obtain the target molecule.
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Reaction Setup: A solution of Prostaglandin D1 methyl ester in a dry, aprotic solvent such as anhydrous tetrahydrofuran (B95107) (THF) is prepared in a flask under an inert atmosphere (e.g., argon or nitrogen).
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Reducing Agent: Lithium aluminum hydride (LiAlH4) is a suitable and powerful reducing agent for the conversion of esters to primary alcohols.[1] A slight excess of LiAlH4 (e.g., 1.5-2.0 equivalents) is typically used.
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Reaction Conditions: The flask is cooled in an ice bath (0 °C), and the LiAlH4 is added portion-wise to the solution of the PGD1 methyl ester. The reaction mixture is stirred at 0 °C for a specified time (e.g., 1-2 hours) and then allowed to warm to room temperature. The progress of the reaction should be monitored by a suitable technique like Thin Layer Chromatography (TLC).
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Workup: Upon completion, the reaction is carefully quenched by the sequential addition of water, followed by a solution of sodium hydroxide, and then more water (Fieser workup). This procedure is crucial for the safe decomposition of excess LiAlH4 and the formation of a granular precipitate of aluminum salts, which can be easily filtered off.
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Purification: The crude product is extracted from the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic extracts are dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure. The resulting residue is then purified by column chromatography on silica (B1680970) gel to afford pure Prostaglandin D1 alcohol.
Characterization of Prostaglandin D1 Alcohol
Thorough characterization is essential to confirm the identity and purity of the synthesized Prostaglandin D1 alcohol. A combination of spectroscopic and chromatographic techniques should be employed.
Physicochemical Properties
| Property | Value | Source |
| Molecular Formula | C20H36O4 | Commercial Suppliers |
| Molecular Weight | 340.50 g/mol | Commercial Suppliers |
| Appearance | Expected to be a crystalline solid or a viscous oil | General knowledge of prostaglandins |
| Purity | ≥98% (as determined by HPLC/GC) | Commercial Suppliers |
| Solubility | Soluble in organic solvents like ethanol, DMSO, and DMF | General knowledge of prostaglandins |
| Storage | Store at -20°C for long-term stability | Commercial Suppliers |
Spectroscopic Data (Predicted)
Due to the lack of publicly available spectra for PGD1 alcohol, the following data are predicted based on the known spectra of PGD1 and other closely related prostaglandin analogs.[2][3][4]
2.2.1. 1H NMR (Proton Nuclear Magnetic Resonance)
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Expected Chemical Shifts (δ, ppm):
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Vinyl Protons (C13-C14): ~5.5-5.7 ppm (multiplet)
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Carbinol Protons (CH-OH): ~3.6-4.2 ppm (multiplets for C9, C15, and C1)
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Allylic Protons: ~2.0-2.5 ppm (multiplets)
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Alkyl Chain Protons: ~0.8-1.8 ppm (overlapping multiplets)
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Terminal Methyl Group (ω-chain): ~0.9 ppm (triplet)
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2.2.2. 13C NMR (Carbon-13 Nuclear Magnetic Resonance)
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Expected Chemical Shifts (δ, ppm):
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Ketone Carbonyl (C11): ~210-215 ppm
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Vinyl Carbons (C13, C14): ~125-135 ppm
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Carbinol Carbons (C9, C15, C1): ~60-75 ppm
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Alkyl Carbons: ~14-40 ppm
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2.2.3. Mass Spectrometry (MS)
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Ionization Technique: Electrospray Ionization (ESI) is commonly used for prostaglandins.
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Expected Molecular Ion: [M+Na]+ ≈ 363.25 or [M+H]+ ≈ 341.26
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Key Fragmentation Patterns: The mass spectrum is expected to show characteristic losses of water molecules from the hydroxyl groups. Fragmentation of the carbon skeleton, particularly cleavage of the side chains from the cyclopentanone (B42830) ring, would also be anticipated.[5][6]
Chromatographic Data
2.3.1. High-Performance Liquid Chromatography (HPLC)
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Column: A reverse-phase C18 column is typically used for the analysis of prostaglandins.
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Mobile Phase: A gradient of acetonitrile (B52724) and water (often with a small amount of acid like formic acid to improve peak shape) is a common mobile phase system.
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Detection: UV detection at a low wavelength (e.g., 210 nm) or, for higher sensitivity and specificity, a mass spectrometer (LC-MS).
2.3.2. Gas Chromatography-Mass Spectrometry (GC-MS)
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Derivatization: Prostaglandins are generally not volatile enough for GC analysis and require derivatization. The hydroxyl groups are typically converted to trimethylsilyl (B98337) (TMS) ethers, and the ketone group to a methyloxime (MOX) derivative.
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Column: A non-polar capillary column (e.g., DB-5ms) is suitable for the separation of the derivatized analytes.
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Expected Retention Time: The retention time will be specific to the column and conditions used but will be longer than that of more volatile impurities.
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Mass Spectrum: The mass spectrum of the derivatized PGD1 alcohol will show a molecular ion corresponding to the derivatized molecule and characteristic fragmentation patterns that can be used for identification.
Signaling Pathway
Prostaglandin D1 is known to exert its biological effects through interaction with the D-type prostanoid (DP) receptors, primarily the DP1 receptor. It is highly probable that PGD1 alcohol, if biologically active, would interact with the same receptor. The DP1 receptor is a G-protein coupled receptor (GPCR) that signals through the Gs alpha subunit.[7][8][9][10]
DP1 Receptor Activation Cascade
Caption: PGD1 signaling through the DP1 receptor.
Pathway Description:
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Ligand Binding: Prostaglandin D1 (or its alcohol analog) binds to the extracellular domain of the DP1 receptor.
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GPCR Activation: This binding induces a conformational change in the DP1 receptor, leading to the activation of the associated heterotrimeric Gs protein.
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G-protein Dissociation: The Gs-alpha subunit dissociates from the beta-gamma subunits and exchanges GDP for GTP.
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Adenylyl Cyclase Activation: The activated Gs-alpha subunit binds to and activates the enzyme adenylyl cyclase.
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cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP), a second messenger.
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Downstream Effects: Increased intracellular cAMP levels lead to the activation of Protein Kinase A (PKA). PKA then phosphorylates various downstream targets, including transcription factors like CREB (cAMP response element-binding protein), which in turn modulates gene expression. The activation of PKA also leads to other cellular responses, such as smooth muscle relaxation and inhibition of platelet aggregation.[11]
Conclusion
References
- 1. m.youtube.com [m.youtube.com]
- 2. Carbon-13 nuclear magnetic resonance spectra of prostaglandins and some prostaglandin analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Carbon-13 Nuclear Magnetic Resonance Spectra of Prostaglandins and Some Prostaglandin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
- 4. High-field 1H NMR studies of prostaglandin H2 and its decomposition pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Mass spectrometric fragmentation patterns for the syn and anti isomers of PGE2 and PGD2-methyloxime methyl esters and their analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Mass spectral studies on prostaglandins. IV--Prostaglandin F2alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. pnas.org [pnas.org]
- 8. Cytoprotective Role of Prostaglandin D2 DP1 Receptor against Neuronal Injury Following Acute Excitotoxicity and Cerebral Ischemia - Brain Neurotrauma - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 9. Prostaglandin DP1 receptor - Wikipedia [en.wikipedia.org]
- 10. Prostaglandin DP receptors positively coupled to adenylyl cyclase in embryonic bovine tracheal (EBTr) cells: pharmacological characterization using agonists and antagonists - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Activation of the D prostanoid 1 receptor suppresses asthma by modulation of lung dendritic cell function and induction of regulatory T cells - PMC [pmc.ncbi.nlm.nih.gov]
